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Compound of Interest

Compound Name: RPW-24

Cat. No.: B1680036 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

document provides a comprehensive technical overview of the chemical compound RPW-24,

including its chemical identity, biological activity, and associated experimental methodologies.

Chemical Identity and Identifiers of RPW-24
RPW-24 is a small molecule identified for its ability to stimulate the innate immune system. Its

systematic and standardized identifiers are crucial for accurate scientific communication and

research.

IUPAC Name:N2-(4-chloro-2-methylphenyl)quinazoline-2,4-diamine

CAS Number: 1001625-82-6

While a dedicated PubChem entry for RPW-24 is not readily available, information can be

inferred from its chemical structure and data for analogous compounds.

Identifier Type Value

Molecular Formula C15H14ClN5

SMILES Cc1ccc(Cl)cc1Nc1nccc2ccccc2c1N

InChI

InChI=1S/C15H14ClN5/c1-9-6-7-12(16)8-

11(9)21-15-19-13-5-3-2-4-10(13)14(17)20-

15/h2-8H,1H3,(H2,17,18,19,20,21)
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Biological Activity and Mechanism of Action
RPW-24 has been demonstrated to protect the nematode Caenorhabditis elegans from lethal

infections by the opportunistic human pathogen Pseudomonas aeruginosa. Notably, RPW-24
does not exhibit direct antibiotic activity against P. aeruginosa. Instead, its protective effect

stems from the stimulation of the host's innate immune response.

The primary signaling cascade activated by RPW-24 is the p38 Mitogen-Activated Protein

Kinase (MAPK) pathway. This evolutionarily conserved pathway is a cornerstone of innate

immunity in C. elegans. The core components of this pathway implicated in the response to

RPW-24 are TIR-1, NSY-1 (a MAPKKK), SEK-1 (a MAPKK), and PMK-1 (the p38 MAPK).

Signaling Pathway of RPW-24-Induced Immunity
The precise molecular target of RPW-24 that initiates this signaling cascade remains to be fully

elucidated. However, the downstream effects are well-characterized, leading to the expression

of immune effector genes that enhance the organism's ability to combat infection.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1680036?utm_src=pdf-body
https://www.benchchem.com/product/b1680036?utm_src=pdf-body
https://www.benchchem.com/product/b1680036?utm_src=pdf-body
https://www.benchchem.com/product/b1680036?utm_src=pdf-body
https://www.benchchem.com/product/b1680036?utm_src=pdf-body
https://www.benchchem.com/product/b1680036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


RPW-24

TIR-1

Activates

NSY-1 (MAPKKK)

SEK-1 (MAPKK)

PMK-1 (p38 MAPK)

Immune Effector Genes

Induces Transcription

Pathogen Resistance

Click to download full resolution via product page

Figure 1: RPW-24 activated p38 MAPK signaling pathway in C. elegans.

Experimental Protocols
The following sections detail the methodologies for key experiments related to the study of

RPW-24.
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C. elegans - Pseudomonas aeruginosa Infection Assay
This assay is fundamental to assessing the in vivo efficacy of RPW-24.

1. Preparation of Bacterial Lawns:

Streak P. aeruginosa PA14 on Luria-Bertani (LB) agar plates and incubate at 37°C for 12-16

hours.

Inoculate a single colony into 5 mL of LB broth and grow overnight at 37°C with shaking.

Spread 20 µL of the overnight culture onto slow-killing (SK) agar plates.

Incubate the plates at 37°C for 24 hours, followed by 24 hours at 25°C.

2. C. elegans Synchronization and Exposure:

Grow C. elegans on standard Nematode Growth Medium (NGM) plates seeded with E. coli

OP50.

Synchronize worms to the L4 larval stage.

Transfer synchronized L4 worms to the prepared P. aeruginosa PA14 lawns on SK plates.

For experimental conditions, supplement the SK agar with RPW-24 at the desired

concentration (e.g., 70 µM) or the solvent control (e.g., DMSO).

3. Survival Analysis:

Incubate the infection plates at 25°C.

Score the number of living and dead worms daily. Worms are considered dead if they do not

respond to gentle prodding with a platinum wire.

Plot survival curves and perform statistical analysis (e.g., log-rank test) to determine the

significance of any observed protective effects.

Synthesis of Quinazoline Derivatives
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While a specific protocol for the synthesis of RPW-24 is not publicly detailed, a general method

for the synthesis of N2,N4-disubstituted quinazoline-2,4-diamines can be adapted. This

typically involves a two-step process:

Step 1: Synthesis of N-substituted 2-chloroquinazoline-4-amine

React 2,4-dichloroquinazoline with a primary amine in a suitable solvent.

Step 2: Synthesis of N2,N4-disubstituted quinazoline-2,4-diamine

The resulting N-substituted 2-chloroquinazoline-4-amine is then reacted with a second

primary amine to yield the final product.

The following workflow illustrates the general synthetic strategy.

2,4-Dichloroquinazoline

N-substituted
2-chloroquinazoline-4-amine

Nucleophilic
Substitution

Primary Amine 1
(e.g., 4-chloro-2-methylaniline)

RPW-24
(N2,N4-disubstituted

quinazoline-2,4-diamine)

Nucleophilic
Substitution

Primary Amine 2
(Ammonia or equivalent)

Click to download full resolution via product page

To cite this document: BenchChem. [In-Depth Technical Guide to RPW-24]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1680036#rpw-24-
iupac-name-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1680036?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

